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Compound of Interest

Chromic acid (H2Cr207),rubidium
Compound Name:

salt (1:2)

Cat. No.: B082955

A Comparative Analysis of the Reactivity of
Alkali Metal Dichromates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of the reactivity of various alkali metal dichromates,
offering objective analysis and supporting experimental data to inform your research and
development endeavors. The reactivity of these compounds is primarily determined by the
dichromate anion (Cr20727), a potent oxidizing agent. However, the nature of the alkali metal
cation (Li*, Na*, K*, Rb*, Cs*) can influence physical properties such as solubility and thermal
stability, which in turn can have subtle effects on reaction kinetics and practical applications.

Data Presentation: Physical and Chemical
Properties

The following table summarizes key quantitative data for the alkali metal dichromates,
facilitating a direct comparison of their properties.
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Lithium Sodium Potassium Rubidium Cesium
Property Dichromate  Dichromate Dichromate Dichromate Dichromate
(Li2Cr207) (NazCr207) (K2Cr207) (Rb2Cr207) (Cs2Cr207)
Molar Mass (
229.88 261.97 294.18 386.92 481.80
g/mol)
Orange-red o
Red or red- ) Red triclinic Orange
to black- Bright
orange or yellow odorless
Appearance brown ) orange-red o )
) crystalline monoclinic crystalline
crystalline . crystals[3][4]
solid[2] crystals[5] powder[6]
powder[1]
o 49g/l00 mL 5.8 g/100g
Solubility in )
124 g/100 mL 73 g/100 mL at 0°C; 13 H20 at 20°C Soluble in
water ( g/100 o
0 at 0°C[7] at 25°C[8][9] /100 mL at (triclinic)[11] water[6]
m
20°CJ[10] [12]
. . ~130 .
Melting Point ] 356.7[2][9] No specific
(dihydrate) 398[10][16] 384[17]
(°C) [15] data found
[13][14]
Decompositio
Decomposes  Decomposes N
n 187 No specific Decomposes
. at 400°C[2][9] at 500°C[10]
Temperature (dihydrate)[7] data found at 600°C[17]
Q) [15][18] [16]

Reactivity Overview

Alkali metal dichromates are strong oxidizing agents, a property conferred by the chromium(V1)

in the dichromate ion. In acidic solutions, the dichromate ion is the predominant species and

exhibits its strong oxidizing potential, being reduced to the green chromium(lll) ion (Cr3*). The

general half-reaction in acidic medium is:

Cr20727(aq) + 14H*(aq) + 6e~ — 2Cr3*(aq) + 7H20(l)

While the alkali metal cation is generally considered a spectator ion in these redox reactions, its

influence on solubility can affect the concentration of the dichromate ion in solution and thus
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the reaction rate. For instance, the high solubility of sodium dichromate often makes it a
preferred reagent in industrial applications where high concentrations are required.[9]

Experimental Protocols: A Comparative Approach to
Oxidizing Strength

To empirically compare the reactivity of the different alkali metal dichromates, a standardized
redox titration can be employed. This allows for a quantitative determination of their oxidizing
capacity under identical conditions.

Experimental Protocol: Redox Titration of a Ferrous Salt

Objective: To compare the oxidizing strength of lithium, sodium, potassium, rubidium, and
cesium dichromate by titrating a standard solution of a ferrous salt, such as ferrous ammonium
sulfate (Mohr's salt).

Materials:

Standard solutions (e.g., 0.1 N) of each alkali metal dichromate.

A standard solution of ferrous ammonium sulfate (e.g., 0.1 N).

Sulfuric acid (dilute, e.g., 2 M).

A suitable redox indicator (e.g., N-phenylanthranilic acid).

Standard laboratory glassware (burette, pipette, conical flasks, etc.).

Procedure:

o Preparation of the Analyte: Pipette a known volume (e.g., 25.00 mL) of the standard ferrous
ammonium sulfate solution into a conical flask.

 Acidification: Add a sufficient volume (e.g., 20 mL) of dilute sulfuric acid to the conical flask to
ensure the reaction proceeds in an acidic medium.

» Addition of Indicator: Add a few drops of the redox indicator to the solution in the conical
flask.
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« Titration: Fill a clean burette with one of the standard alkali metal dichromate solutions.
Titrate the ferrous ammonium sulfate solution with the dichromate solution, swirling the flask
continuously, until the endpoint is reached, indicated by a sharp color change of the indicator.

o Replication: Repeat the titration at least three times for each alkali metal dichromate to
ensure concordant results.

o Data Analysis: The volume of the dichromate solution required to reach the endpoint is used
to calculate the concentration of the ferrous salt or to compare the oxidizing equivalents of
the different dichromates.

Expected Outcome: Theoretically, for solutions of the same molarity, the volume of each alkali
metal dichromate solution required to titrate the same volume of the ferrous salt solution should
be identical, as the reacting species is the dichromate ion. Any significant and reproducible
differences could suggest a subtle influence of the cation on the reaction kinetics, which would
warrant further investigation.

Mandatory Visualization

The following diagrams illustrate the key concepts discussed in this guide.

Click to download full resolution via product page

Caption: Experimental workflow for the comparative redox titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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